2-acetyl-3-[(3-fluorophenyl)imino]-7-nitro-1-indanone

• IUPAC Name: 2-acetyl-3-(3-fluorophenyl)imino-7-nitroinden-1-one
• InChI: InChI=1S/C17H11FN2O4/c1-9(21)14-16(19-11-5-2-4-10(18)8-11)12-6-3-7-13(20(23)24)15(12)17(14)22/h2-8,14H,1H3
• InChI Key: VCDXOPRMVXIJHU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1C(=NC2=CC(=CC=C2)F)C3=C(C1=O)C(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H11FN2O4
• Molecular Weight: 326.28 g/mol

Description

2-acetyl-3-[(3-fluorophenyl)imino]-7-nitro-1-indanone, commonly known as Aurone, is a yellow-colored organic compound with a molecular formula C19H12FNO4. It is a synthetic compound that has been widely studied for its potential applications in various fields of science, including chemistry, biology, and medicine.

Mechanism of Action

The mechanism of action of Aurone is not fully understood. However, it has been suggested that Aurone may act by inhibiting certain enzymes or proteins that are involved in various biological processes. It has also been suggested that Aurone may act by inducing apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Aurone has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis. It has also been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, Aurone has been found to exhibit anti-bacterial properties by inhibiting the growth of certain bacterial strains.

Advantages and Limitations for Lab Experiments

Aurone has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also a fluorescent compound, which makes it useful for detecting metal ions in biological systems. However, Aurone also has some limitations for lab experiments. It is relatively insoluble in water, which can make it difficult to work with in aqueous solutions. Additionally, Aurone can exhibit some toxicity towards certain cell types, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of Aurone. One potential direction is the development of new synthesis methods that can improve the yield and purity of Aurone. Another potential direction is the study of Aurone's potential use as a fluorescent probe for detecting metal ions in biological systems. Additionally, the study of Aurone's potential use as an anti-cancer and anti-inflammatory agent could lead to the development of new therapeutic drugs.

Synthesis Methods

The synthesis of Aurone involves the condensation reaction between 3-fluoroaniline and 2-acetyl-1-naphthol in the presence of a suitable catalyst. The reaction yields Aurone as a yellow solid, which can be purified by recrystallization.

Scientific Research Applications

Aurone has been widely studied for its potential applications in various fields of science. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems.